tert-Butyl ((1S,2R,5R)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate
Overview
Description
This compound is an impurity of Edoxaban, which is an oral anticoagulant drug and a direct factor Xa inhibitor . The chemical name is Tert-butyl ((1S,2R,5R)-2- (2- ((5-chloropyridin-2-yl)amino)-2-oxoacetamido)-5- (dimethylcarbamoyl)cyclohexyl)carbamate .
Molecular Structure Analysis
The molecular formula of the compound is C21H30ClN5O5 . The structure includes a cyclohexyl group attached to a carbamate group, and a chloropyridinyl group attached via an amide linkage .Scientific Research Applications
Pharmaceutical Reference Standards
This compound serves as a reference standard in the pharmaceutical industry. It’s particularly used in the analytical method development and validation for the commercial production of Edoxaban , an anticoagulant drug . The detailed characterization data provided with this compound complies with regulatory guidelines, ensuring the accuracy and reliability of pharmaceutical analyses.
Analytical Method Development (AMV)
In the field of analytical chemistry, this compound is utilized for developing new analytical methods. These methods are crucial for determining the quality and quantity of pharmaceutical products during the Abbreviated New Drug Application (ANDA) process or at various stages of commercial production .
Impurity Profiling
Impurity profiling is essential for the safety and efficacy of pharmaceutical products. This compound can be used to identify and quantify impurities in drug formulations, which is a critical step in the drug development process .
Polymorphism Studies
Polymorphism can affect the pharmacokinetics and stability of a drug. Researchers use this compound in polymorphism studies to understand how different crystalline forms of a drug might influence its behavior and how it can be stabilized .
New Drug Delivery Systems
Innovative drug delivery systems aim to optimize the release and absorption of drugs in the body. This compound is involved in the research and development of new delivery mechanisms that could potentially improve the therapeutic outcomes of medications .
Custom Synthesis
Custom synthesis of complex molecules is a service provided by many pharmaceutical companies. This compound is often requested for custom synthesis projects due to its relevance in the synthesis of various pharmaceutical agents .
Regulatory Services
During the drug approval process, this compound may be used in regulatory services such as dossier preparation, DMF, and ANDA submissions. Its role in these services is to provide a benchmark against which the quality of a new drug can be measured .
Mechanism of Action
Target of Action
The primary target of this compound is currently unknown. The compound is structurally similar to Edoxaban , a direct factor Xa inhibitor , suggesting it may have similar targets.
Mode of Action
If it acts similarly to Edoxaban, it may inhibit factor Xa, an enzyme involved in blood clotting . This would prevent the conversion of prothrombin to thrombin, thus inhibiting blood clot formation .
Biochemical Pathways
The compound may affect the coagulation cascade, specifically the conversion of prothrombin to thrombin, if it acts as a factor Xa inhibitor . This would disrupt the formation of fibrin clots.
Pharmacokinetics
As a structurally similar compound, Edoxaban is well-absorbed and metabolized primarily by hydrolysis and conjugation . It is excreted in both urine and feces . .
Result of Action
If it acts as a factor Xa inhibitor, it may prevent blood clot formation . This could have therapeutic implications for conditions such as deep vein thrombosis and pulmonary embolism .
Future Directions
properties
IUPAC Name |
tert-butyl N-[(1S,2R,5R)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27N3O3/c1-14(2,3)20-13(19)16-11-8-9(6-7-10(11)15)12(18)17(4)5/h9-11H,6-8,15H2,1-5H3,(H,16,19)/t9-,10-,11+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCHIBKSSZNWERE-MXWKQRLJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CC(CCC1N)C(=O)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H]1C[C@@H](CC[C@H]1N)C(=O)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl ((1S,2R,5R)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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